molecular formula C10H16N4O2S B8558999 2-(Tert-butylamino)-4-(methylsulfinyl)pyrimidine-5-carboxamide

2-(Tert-butylamino)-4-(methylsulfinyl)pyrimidine-5-carboxamide

Cat. No.: B8558999
M. Wt: 256.33 g/mol
InChI Key: FMNZWCJBVSFSOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Tert-butylamino)-4-(methylsulfinyl)pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C10H16N4O2S and its molecular weight is 256.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16N4O2S

Molecular Weight

256.33 g/mol

IUPAC Name

2-(tert-butylamino)-4-methylsulfinylpyrimidine-5-carboxamide

InChI

InChI=1S/C10H16N4O2S/c1-10(2,3)14-9-12-5-6(7(11)15)8(13-9)17(4)16/h5H,1-4H3,(H2,11,15)(H,12,13,14)

InChI Key

FMNZWCJBVSFSOG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)NC1=NC=C(C(=N1)S(=O)C)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 2-(tert-butylamino)-4-(methylthio)pyrimidine-5-carboxamide (0.1 g, 0.416 mmol) in chloroform (12 mL) was added portion-wise 3-phenyl-2-(phenylsulfonyl)-1,2-oxaziridine (0.130 g, 0.499 mmol). The resulting pale yellow solution was stirred at ambient temperature overnight. The reaction solution was concentrated under reduced pressure to give the crude product as a white solid. Ethyl acetate (1 mL) was added and the slurry was stirred at room temp for 1 h. The solids were filtered, washed with ethyl acetate, and dried under vacuum to afford 2-(tert-butylamino)-4-(methylsulfinyl)pyrimidine-5-carboxamide (0.092 g, 0.359 mmol, 86% yield). MS (ESI) m/z 257.3 [M+1]+.
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
0.13 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two

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